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Compound of Interest

Compound Name: Diethyl (1-methylbutyl)malonate

Cat. No.: B031766

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides immediate, essential safety and
logistical information for Diethyl (1-methylbutyl)malonate (CAS No. 117-47-5), including
personal protective equipment, first aid, and operational and disposal plans.

Personal Protective Equipment (PPE)

When handling Diethyl (1-methylbutyl)malonate, it is crucial to use appropriate personal
protective equipment to prevent exposure. The following PPE is recommended:

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1][2]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]
[2] Specific glove material and breakthrough time should be confirmed with the glove
manufacturer.

» Respiratory Protection: Under normal use conditions with adequate ventilation, no protective
equipment is typically needed.[1][2] If ventilation is inadequate, use a particle filter respirator.

[1]

First Aid Measures
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In the event of exposure to Diethyl (1-methylbutyl)malonate, follow these first aid measures
immediately:

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[1][2]

» Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical
attention immediately if symptoms occur.[1][2]

 Inhalation: Remove to fresh air. Get medical attention immediately if symptoms occur.[1][2]

¢ Ingestion: Clean mouth with water and drink afterwards plenty of water. Get medical
attention if symptoms occur.[1][2]

Handling and Storage

Proper handling and storage procedures are essential to maintain the chemical's integrity and
prevent accidents.

Handling:

Ensure adequate ventilation.[1][2]

Wear personal protective equipment/face protection.[1][2]

Avoid contact with skin, eyes, or clothing.[1][2]

Avoid ingestion and inhalation.[1][2]

Handle in accordance with good industrial hygiene and safety practice.[1]
Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2]

o Keep the product and empty containers away from heat and sources of ignition.[1]

Accidental Release Measures
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In case of a spill, follow these procedures to contain and clean up the material safely.

o Personal Precautions: Ensure adequate ventilation and use personal protective equipment
as required.[1][2]

o Environmental Precautions: The substance should not be released into the environment.[1]

[2]

o Containment and Cleanup: Sweep up and shovel into suitable containers for disposal.[1][2]

Disposal Plan

Dispose of Diethyl (1-methylbutyl)malonate and its containers in accordance with all
applicable federal, state, and local regulations. Chemical waste generators must determine
whether a discarded chemical is classified as a hazardous waste and consult local, regional,
and national hazardous waste regulations to ensure complete and accurate classification.[2]
Do not re-use empty containers.[2]

: _

Property Value

CAS Number 117-47-5
Molecular Formula C12H2204
Molecular Weight 230.3 g/mol

Experimental Workflow: Chemical Spill Response

The following diagram outlines the step-by-step procedure for responding to a chemical spill of
Diethyl (1-methylbutyl)malonate.
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Caption: Chemical Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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